![molecular formula C21H19N3OS B2819071 N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide CAS No. 2034273-36-2](/img/structure/B2819071.png)
N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide, also known as PTNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Anti-Parkinson's Activity
The synthesis and evaluation of novel compounds related to N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide have shown significant anti-Parkinson's activity. A study focused on synthesizing thiazolidinone derivatives and testing their efficacy in a 6-hydroxydopamine-lesioned rat model, revealing potent free radical scavenging activity and protective effects against Parkinson's disease. Among the derivatives, one particularly showed maximum anti-Parkinson's activity, suggesting a promising avenue for further research in anti-Parkinson's pharmacology and toxicology (Gomathy et al., 2012).
Antioxidant and Anticancer Potential
Computational and pharmacological studies of heterocyclic derivatives, including those structurally related to the chemical of interest, have demonstrated significant antioxidant, analgesic, and anti-inflammatory properties. Docking studies against various targets such as EGFR, tubulin, COX-2, and 5-LOX, followed by in vitro evaluations, revealed promising results for toxicity assessment, tumor inhibition, and free radical scavenging potential. These findings highlight the compound's relevance in developing new therapeutic agents for managing pain, inflammation, and cancer (Faheem, 2018).
Coordination Complexes for Antioxidant Activity
Pyrazole-acetamide derivatives have been synthesized and used to construct novel Co(II) and Cu(II) coordination complexes. The study explored the effect of hydrogen bonding on the self-assembly process of these complexes and evaluated their antioxidant activity. The results showed significant antioxidant activity, providing insights into the structural features contributing to the biological activity of these complexes. This research offers a foundation for the development of metal-based antioxidants and therapeutic agents (Chkirate et al., 2019).
Antibacterial Properties
Research on pyrazoline derivatives has shown promising antibacterial activity against several bacterial strains. The synthesis and in vitro evaluation of these compounds suggest their potential as antibacterial agents, highlighting their relevance in addressing antibiotic resistance and the development of new antimicrobial therapies (Rani & Mohamad, 2014).
Properties
IUPAC Name |
2-naphthalen-1-yl-N-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3OS/c25-21(14-17-8-3-7-16-6-1-2-9-18(16)17)22-15-19(20-10-4-13-26-20)24-12-5-11-23-24/h1-13,19H,14-15H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFQCCHDHBGXHFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC(C3=CC=CS3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.